5-chloro-1,3-dimethyl-6-(morpholin-4-ylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-chloro-1,3-dimethyl-6-morpholin-4-ylsulfonylbenzimidazol-2-one
• InChI: InChI=1S/C13H16ClN3O4S/c1-15-10-7-9(14)12(8-11(10)16(2)13(15)18)22(19,20)17-3-5-21-6-4-17/h7-8H,3-6H2,1-2H3
• InChI Key: LHTQKVDQPVKHFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2N(C1=O)C)Cl)S(=O)(=O)N3CCOCC3
• Molecular Formula: C13H16ClN3O4S
• Molecular Weight: 345.80 g/mol

Description

5-chloro-1,3-dimethyl-6-(morpholin-4-ylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-one is a synthetic organic compound that belongs to the benzimidazole class. Benzimidazoles are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-1,3-dimethyl-6-(morpholin-4-ylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-one typically involves the following steps:

Formation of the benzimidazole core: This can be achieved by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Chlorination: Introduction of the chlorine atom at the 5-position can be done using chlorinating agents such as thionyl chloride or phosphorus pentachloride.

Sulfonylation: The morpholin-4-ylsulfonyl group can be introduced using sulfonyl chlorides in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole core.

Reduction: Reduction reactions may target the sulfonyl group or the benzimidazole ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the benzimidazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are commonly used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield benzimidazole N-oxides, while substitution reactions can introduce various functional groups onto the benzimidazole ring.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its potential therapeutic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-chloro-1,3-dimethyl-6-(morpholin-4-ylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins that play a role in biological pathways. The exact mechanism would depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole derivatives: Compounds like 2-aminobenzimidazole, 5-nitrobenzimidazole, and 2-methylbenzimidazole share structural similarities.

Sulfonyl-containing compounds: Compounds such as sulfonamides and sulfonylureas have similar functional groups.

Uniqueness

5-chloro-1,3-dimethyl-6-(morpholin-4-ylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-one is unique due to the specific combination of functional groups, which may confer distinct chemical and biological properties compared to other benzimidazole derivatives.